5-(2-Aminophenyl)cyclohexane-1,3-dione

5-(2-Aminophenyl)cyclohexane-1,3-dione is a highly specialized bifunctional building block characterized by a reactive β-diketone core and a tethered ortho-aniline moiety. This dual-reactivity profile provides both an active methylene site for electrophilic trapping and a primary amine for nucleophilic condensation or metal coordination. In procurement contexts, it is primarily sourced as an advanced precursor for the rapid assembly of nitrogen-containing heterocycles, such as phenanthridinones, acridines, and complex bridged alkaloids. By pre-installing the aminophenyl group at the 5-position, this scaffold bypasses multi-step cross-coupling requirements, offering superior atom economy and processability for medicinal chemistry libraries and advanced materials development [1].

Buyers attempting to substitute 5-(2-Aminophenyl)cyclohexane-1,3-dione with standard β-diketones (e.g., dimedone or unsubstituted 1,3-cyclohexanedione) paired with external aniline reagents frequently encounter severe process limitations. Intermolecular approaches to achieve the same tricyclic architectures require harsh dehydrating conditions and prolonged heating, which often lead to competing oligomerization, poor regioselectivity, and high purification costs. Furthermore, substituting with the non-aminated 5-phenylcyclohexane-1,3-dione completely removes the internal nucleophilic handle, preventing the spontaneous intramolecular cyclizations that are critical for generating rigid, sp3-rich polycyclic frameworks. Procurement of the exact bifunctional CAS 1215701-71-5 is therefore essential for workflows requiring high-fidelity, single-step access to these complex topologies [1].

Intramolecular Cyclization Efficiency

When synthesizing fused tricyclic alkaloid frameworks, the pre-assembled proximity of the amine and the β-diketone in 5-(2-aminophenyl)cyclohexane-1,3-dione enables rapid intramolecular cyclization. Class-level kinetic evaluations indicate that this tethered configuration achieves >85% yield of the targeted bridged/fused heterocycle under mild acidic conditions. In contrast, attempting the equivalent transformation via an intermolecular multi-component reaction using unsubstituted 1,3-cyclohexanedione and an external ortho-functionalized aniline yields <45% of the desired product, hampered by significant off-target enamine formation and oligomerization [1].

Bypassing the low-yielding intermolecular step directly reduces raw material waste and purification bottlenecks in library synthesis.

Regiocontrol in Multicomponent Reactions

In the context of diversity-oriented synthesis (e.g., modified Biginelli or Hantzsch reactions), the presence of the ortho-amine at the 5-position exerts strong stereoelectronic and directing effects. Structural analogs demonstrate that this specific substitution pattern drives the reaction toward a single regioisomer (>95:5 regioselectivity) by providing a localized nucleophilic trap immediately following the initial Knoevenagel condensation. Conversely, using the industry-standard dimedone (5,5-dimethylcyclohexane-1,3-dione) under identical MCR conditions results in standard monocyclic or unconstrained fused products, lacking the rigid, sp3-enriched 3D architecture highly sought after in modern drug discovery [1].

High regioselectivity eliminates the need for complex chiral or preparative HPLC separations, drastically lowering downstream processing costs.

Transition Metal Coordination Stability

Beyond organic synthesis, the β-diketone moiety combined with the pendant primary amine creates a potent, multi-dentate chelating environment for transition metals. Comparative coordination studies on similar bifunctional ligands show that the addition of the tethered nitrogen donor increases the thermodynamic stability constant (log K) of Cu(II) and Ru(II) complexes by approximately 3 to 4 orders of magnitude compared to strictly oxygen-coordinating analogs like 5-phenylcyclohexane-1,3-dione. This enhanced chelation prevents metal leaching in supported catalytic systems and stabilizes luminescent complexes under harsh operational conditions [1].

Procuring this compound for ligand design ensures robust catalyst retention and extends the lifecycle of organometallic materials.

Solid-State Stability and Handling

Handling highly reactive ortho-amino carbonyl equivalents often presents significant process challenges due to their propensity for rapid auto-oxidation and polymerization at room temperature. 5-(2-Aminophenyl)cyclohexane-1,3-dione, however, isolates the amine from the carbonyls via the cyclohexane ring, existing as a stable, crystalline solid. Class-level thermal and oxidative stability assessments indicate that such isolated bifunctional solids maintain >98% purity over 12 months under standard storage conditions, whereas in situ generated mixtures of 2-aminobenzaldehydes and standard diketones degrade by >15% within weeks, complicating scale-up reproducibility [1].

High solid-state stability minimizes the need for specialized cold-chain logistics or immediate use upon procurement, enabling reliable batch-to-batch scale-up.

Phenanthridinone and Acridine Alkaloid Libraries

Directly downstream of its superior intramolecular cyclization efficiency, this compound is the optimal starting material for synthesizing rigid, sp3-rich phenanthridinone and acridine derivatives. These scaffolds are highly privileged in medicinal chemistry, particularly for developing PARP inhibitors, kinase inhibitors, and DNA-intercalating agents. Using CAS 1215701-71-5 allows discovery teams to bypass complex cross-coupling steps and rapidly generate diverse analog libraries with high atom economy [1].

Diversity-Oriented Multicomponent Reaction Scaffold

Leveraging its high regiocontrol, this compound serves as a premium input for multi-component reactions (MCRs) aimed at producing complex, 3D-architectured screening libraries. The dual reactivity of the active methylene and the tethered amine ensures that standard MCR protocols (like the Groebke-Blackburn-Bienaymé or Biginelli reactions) yield novel, bridged heterocyclic systems that cannot be accessed using generic building blocks like dimedone [2].

Supported Organometallic Catalysts

Due to its enhanced O,O,N-multidentate coordination profile, 5-(2-aminophenyl)cyclohexane-1,3-dione is an excellent candidate for synthesizing stable metal complexes. It can be utilized to anchor transition metals (such as Ru, Pd, or Cu) onto solid supports or within metal-organic frameworks (MOFs), providing highly stable, non-leaching catalytic systems for industrial cross-coupling or oxidation reactions [3].